4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 4-chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid
• InChI: InChI=1S/C19H18ClNO3/c20-17-9-8-15(19(23)24)12-16(17)13-4-6-14(7-5-13)18(22)21-10-2-1-3-11-21/h4-9,12H,1-3,10-11H2,(H,23,24)
• InChI Key: GCIWTZRGPKAGTP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)C3=C(C=CC(=C3)C(=O)O)Cl
• Molecular Formula: C19H18ClNO3
• DSSTOX Substance ID: DTXSID40692302
• Molecular Weight: 343.8 g/mol
• CAS RN: 1261971-74-7

Description

4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid (4-CPCB) is a chemical compound that has been studied for its various applications in scientific research. It is a white crystalline solid with a molecular weight of 332.5 g/mol and a melting point of 113-115°C. 4-CPCB belongs to the class of compounds known as benzoic acids, which are organic compounds with a carboxylic acid functional group. 4-CPCB has been used in a variety of laboratory experiments and has been studied for its potential applications in the medical field.

Scientific Research Applications

4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been studied for its potential applications in scientific research. It has been used as a reagent in a variety of laboratory experiments, such as the synthesis of other compounds and the determination of the optical rotation of compounds. 4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has also been studied for its potential applications in the medical field. It has been studied for its ability to inhibit the growth of bacteria, fungi, and other microorganisms. Additionally, 4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been studied for its potential use as an anti-cancer agent.

Mechanism of Action

The mechanism of action of 4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% is not fully understood. However, it is believed that 4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% exerts its effects by altering the structure of proteins and enzymes. It is believed that 4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% binds to certain proteins and enzymes, which alters their structure and function. This altered structure and function is thought to be responsible for the anti-microbial, anti-cancer, and other effects of 4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%.
Biochemical and Physiological Effects
4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been studied for its biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, fungi, and other microorganisms. Additionally, 4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been studied for its potential use as an anti-cancer agent. In animal studies, 4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been shown to reduce tumor growth and metastasis. 4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has also been studied for its effects on the central nervous system. In animal studies, 4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been shown to have antidepressant and anxiolytic effects.

Advantages and Limitations for Lab Experiments

4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively stable and can be stored at room temperature. Additionally, 4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% is relatively inexpensive and readily available. However, 4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% is toxic and should be handled with caution. Additionally, 4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% is sensitive to light and air, so it should be stored in a dark, airtight container.

Future Directions

There are several potential future directions for the study of 4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%. One potential direction is to further study its potential applications in the medical field. For example, further research could be conducted to determine the optimal dosage and administration of 4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% for the treatment of various diseases. Additionally, further research could be conducted to determine the mechanism of action of 4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% and to identify other potential applications for 4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%. Finally, further research could be conducted to determine the safety and efficacy of 4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% in humans.

Synthesis Methods

4-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% can be synthesized through a multi-step process that involves the reaction of 4-chlorobenzaldehyde, piperidine, and acetic anhydride. First, 4-chlorobenzaldehyde is reacted with piperidine to form 4-chloro-3-piperidinophenyl acetate. This reaction occurs at a temperature of 140-150°C in the presence of an acid catalyst. Next, the 4-chloro-3-piperidinophenyl acetate is reacted with acetic anhydride to form 4-chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid. This reaction occurs at a temperature of 85-90°C in the presence of an acid catalyst.